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Compound of Interest

Compound Name: Nitrosomethylurea

Cat. No.: B1605039

N-nitroso-N-methylurea is a potent carcinogenic and mutagenic compound. Due to its high
toxicity and ability to induce tumors, it has been used historically in controlled laboratory
settings for cancer research. Its primary scientific application is as a tool to induce cancer in
animal models, allowing researchers to study the mechanisms of tumor development,
progression, and to test potential cancer therapies.

Chemical and Physical Properties

A summary of key properties is provided below to inform safety and handling protocols, not to
guide synthesis.

Property Value

Chemical Formula C2HsNs0:2

Molar Mass 103.08 g/mol

Appearance Pale yellow to pinkish crystalline solid
Melting Point 123-124 °C (decomposes)

Solubility Soluble in water, ethanol, and acetone
CAS Number 684-93-5

Mechanism of Action and Biological Effects
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The primary danger of NMU stems from its function as an alkylating agent. In biological
systems, it can decompose and release a highly reactive methyldiazonium ion. This ion readily
transfers a methyl group to DNA bases, primarily guanine, forming adducts like O®-
methylguanine. This DNA modification disrupts normal base pairing during DNA replication,
leading to mutations and, ultimately, can initiate cancer.
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Caption: Biological mechanism of N-nitroso-N-methylurea (NMU) as a DNA alkylating agent
leading to carcinogenesis.

Safety, Handling, and Regulatory Context

N-nitroso-N-methylurea is classified as a known carcinogen and requires extreme caution.

o Personal Protective Equipment (PPE): Handling NMU requires extensive PPE, including a
lab coat, chemical-resistant gloves (such as nitrile), and safety goggles. All work should be
conducted within a certified chemical fume hood to prevent inhalation of the crystalline
powder.

o Decontamination: Spills must be decontaminated immediately using appropriate chemical
neutralizers. All contaminated waste, including PPE and lab equipment, must be disposed of
as hazardous chemical waste according to institutional and federal regulations.

e Regulatory Oversight: The purchase, storage, and use of NMU are strictly regulated.
Researchers must typically obtain approval from institutional biosafety and chemical safety
committees before acquiring or using this compound.

Given the significant dangers associated with this chemical, all activities involving it are
restricted to professional researchers in controlled laboratory environments with the necessary
engineering controls and safety protocols in place.

 To cite this document: BenchChem. [Understanding N-nitroso-N-methylurea (NMU) from a
Safety and Research Perspective]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605039#synthesis-pathways-for-n-nitroso-n-
methylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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